![molecular formula C7H5BrFNO2 B1376395 2-Amino-4-bromo-5-fluorobenzoic acid CAS No. 1374208-42-0](/img/structure/B1376395.png)
2-Amino-4-bromo-5-fluorobenzoic acid
Overview
Description
2-Amino-4-bromo-5-fluorobenzoic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is also used in the synthesis of 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one, 2-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one, 2-((2-carboxy-5-fluorophenyl)amino)-3-methoxybenzoic acid and 2-bromo-4-fluorobenzamide .
Synthesis Analysis
The synthesis of 2-bromo-4-fluorobenzoic acid involves a reaction that is completed when TLC indicates so. The solvent is then evaporated under reduced pressure. The residue is purified by column chromatography (silica gel). The yield of the white solid is 58.6 mg (96%), with a melting point of 120-121 °C .Molecular Structure Analysis
The molecular formula of this compound is C7H5BrFNO2 . The molecular weight is 234.02 g/mol . The compound is achiral, so no stereoisomerism is observed .Chemical Reactions Analysis
2-Bromo-4-fluorobenzoic acid is used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids . Amination of 2-bromo-4-fluorobenzoic acid with aniline yields N-phenyl-4-fluoro-anthranilic acid .Physical And Chemical Properties Analysis
This compound is a white crystalline non-hygroscopic solid . It is practically insoluble in water and freely soluble in NMP and acetonitrile, sparingly soluble in absolute ethanol . The pure drug substance melts at 201° C .Scientific Research Applications
Synthesis and Characterization
Synthesis Processes
Research on related compounds, such as 3-Bromo-2-fluorobenzoic acid and Methyl 2-amino-5-fluorobenzoate, highlights methodologies for synthesizing halogenated benzoic acids. These studies emphasize the importance of optimizing conditions like temperature and reactant ratios for achieving high yields and purity in industrial-scale production (Zhou Peng-peng, 2013); (Yin Jian-zhong, 2010).
Characterization Techniques
The characterization of similar compounds involves various techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and high-performance liquid chromatography (HPLC), which are critical for confirming the structure and purity of synthesized compounds (B. Banerjee et al., 2022).
Biological and Chemical Properties
Anticancer Potential
Compounds synthesized from fluorobenzoic acids, like 1,2,4-Triazolo[3,4-b]thiadiazoles, have been studied for their anticancer properties. This suggests potential biomedical applications for 2-Amino-4-bromo-5-fluorobenzoic acid in developing novel anticancer agents (K. Bhat et al., 2004).
Fluorometric Applications
Research on compounds like 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole indicates the use of fluorobenzoic acid derivatives in fluorometric analyses for detecting amino acids. This highlights the potential of this compound in analytical chemistry applications (K. Imai & Yoshihiko Watanabe, 1981).
Pharmaceutical Applications
- Prodrug Development: Fluorobenzoic acid derivatives have been used in the development of prodrugs for antitumor agents. They serve as modifications to improve pharmacokinetic properties, suggesting potential uses for this compound in similar contexts (T. Bradshaw et al., 2002).
Material Science Applications
- Co-Crystal Formation: Studies on compounds like 2-aminobenzothiazol with 4-fluorobenzoic acid demonstrate the potential of halogenated benzoic acids in forming co-crystals. These materials have diverse applications, including in material science and drug formulation (B. Banerjee et al., 2022).
Mechanism of Action
Target of Action
It is known to be a versatile compound used as a starting material or intermediate in the synthesis of pharmaceuticals .
Mode of Action
It’s known that the compound can undergo reactions at the benzylic position, such as free radical bromination and nucleophilic substitution . These reactions can lead to changes in the compound’s structure and properties, potentially influencing its interaction with its targets .
Biochemical Pathways
It’s known to be used in the synthesis of pharmaceuticals such as ofloxacin, imatinib, and dasatinib , which suggests it may play a role in the biochemical pathways these drugs affect.
Result of Action
Given its use as a starting material or intermediate in the synthesis of various pharmaceuticals , it can be inferred that its action may contribute to the therapeutic effects of these drugs.
Safety and Hazards
Future Directions
The biological activity of 2-amino-5-fluoro benzoic acid has been predicted based on these values. The inhibition activity of 2-amino-5-bromo benzoic acid with the protein tyrosine kinase 3LQ8 is simulated by using Autodock software . This compound could potentially be used in the development of new anticancer agents .
Biochemical Analysis
Biochemical Properties
2-Amino-4-bromo-5-fluorobenzoic acid plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used in the synthesis of pharmaceuticals such as Ofloxacin and Imatinib . The interactions of this compound with these biomolecules are crucial for its role in biochemical pathways, influencing the synthesis and function of these compounds.
Cellular Effects
This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. The compound’s role in the synthesis of pharmaceuticals suggests that it may have significant effects on cellular activities, although specific details on its cellular effects are not extensively documented .
Molecular Mechanism
The molecular mechanism of this compound involves its interactions at the molecular level. It binds with specific biomolecules, potentially inhibiting or activating enzymes, and causing changes in gene expression. These interactions are essential for its role in the synthesis of pharmaceuticals and other organic compounds .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. It is typically stored under inert gas at 2–8°C to maintain its stability
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. While specific dosage effects are not extensively documented, it is important to consider potential threshold effects and toxic or adverse effects at high doses. The compound’s role in pharmaceutical synthesis indicates that dosage must be carefully controlled to avoid adverse effects .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. These interactions are crucial for its role in the synthesis of pharmaceuticals and other organic compounds .
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve specific transporters and binding proteins. These interactions affect its localization and accumulation, which are important for its biochemical functions .
Subcellular Localization
This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, affecting its activity and function .
properties
IUPAC Name |
2-amino-4-bromo-5-fluorobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c8-4-2-6(10)3(7(11)12)1-5(4)9/h1-2H,10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACAXDURFMBWUGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Br)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1374208-42-0 | |
Record name | 2-Amino-4-bromo-5-fluorobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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